1H-imidazol-3-ium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium

• IUPAC Name: 1H-imidazol-3-ium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium
• InChI: InChI=1S/2C3H4N2.2Cr.7O/c2*1-2-5-3-4-1;;;;;;;;;/h2*1-3H,(H,4,5);;;;;;;;;/q;;;;;;;;;2*-1/p+2
• InChI Key: LBMPYYBPKIVDBH-UHFFFAOYSA-P
• Canonical SMILES: C1=C[NH+]=CN1.C1=C[NH+]=CN1.[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-]
• Molecular Formula: C6H10Cr2N4O7
• Molecular Weight: 354.16 g/mol
• CAS RN: 109201-26-5

Description

1H-imidazol-3-ium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium is a complex compound with a unique structure that has attracted the attention of many researchers in the field of chemistry. This compound has shown great potential in various scientific research applications, including catalysis, material science, and drug development. In

Mechanism Of Action

The mechanism of action of 1H-imidazol-3-ium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium in catalytic reactions involves the transfer of oxygen atoms from the chromium center to the substrate. The imidazole ligand acts as a proton shuttle, facilitating the transfer of protons during the reaction. The compound has also been found to undergo redox reactions, which play a crucial role in its catalytic activity.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 1H-imidazol-3-ium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium. However, studies have shown that the compound is relatively non-toxic and does not cause significant damage to cells or tissues. It has also been found to have low cytotoxicity, making it a promising candidate for drug development.

Advantages And Limitations For Lab Experiments

One of the main advantages of 1H-imidazol-3-ium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium is its high catalytic activity and selectivity. It has also been found to be stable under a wide range of reaction conditions, making it a versatile catalyst. However, the compound is relatively expensive, which may limit its use in large-scale industrial applications.

Future Directions

1H-imidazol-3-ium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium has shown great potential in various scientific research applications. Future research could focus on improving the synthesis method to reduce the cost of production. There is also potential for the compound to be used in drug development, as it has low cytotoxicity and could be used as a building block for the synthesis of novel drug candidates. Additionally, further research could explore the use of the compound in energy storage and conversion applications.

Synthesis Methods

The synthesis of 1H-imidazol-3-ium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium involves the reaction of chromium(III) acetate with imidazole in the presence of hydrogen peroxide. The resulting compound is a dark green solid that is soluble in water and organic solvents. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

1H-imidazol-3-ium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium has been extensively studied for its catalytic properties. It has been found to be an efficient catalyst for various organic transformations, including oxidation, epoxidation, and cyclopropanation reactions. The compound has also been used as a precursor for the synthesis of other chromium-based catalysts.
The compound has also shown potential in material science. It has been used as a building block for the synthesis of metal-organic frameworks (MOFs) with tunable properties. The MOFs have shown promise in gas storage, separation, and sensing applications.